![molecular formula C9H11BrN2O2 B6246018 methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate CAS No. 2091023-52-6](/img/no-structure.png)
methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate
Overview
Description
Methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate (MBI-7C) is a synthetic organic compound that has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. MBI-7C is a member of the imidazolium family of compounds and is composed of a five-membered ring with a bromine atom at the 3-position and a carboxylate group at the 7-position. In recent years, MBI-7C has been the subject of extensive research due to its unique properties and potential applications.
Mechanism of Action
Methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate acts as a nucleophile, reacting with electrophiles such as alkyl halides to form covalent bonds. In medicinal chemistry, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate acts as a substrate for enzyme-catalyzed reactions, such as the synthesis of novel drugs and drug candidates. In biochemistry, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate acts as a ligand, binding to proteins and enzymes to modulate their activity.
Biochemical and Physiological Effects
methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate can inhibit the activity of enzymes involved in the synthesis of DNA and RNA, as well as enzymes involved in the metabolism of carbohydrates and lipids. In addition, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been shown to modulate the activity of proteins involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has several advantages and limitations for use in laboratory experiments. The most significant advantage of methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate is its low cost and ease of synthesis. In addition, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate is relatively stable and can be stored for long periods of time without significant degradation. The most significant limitation of methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate is its lack of solubility in aqueous solutions, which can make it difficult to use in certain types of experiments.
Future Directions
The potential applications of methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate are vast and varied. In the future, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate could be used to synthesize novel drugs and drug candidates, modulate the activity of proteins involved in the regulation of cell growth and differentiation, and inhibit the activity of enzymes involved in the synthesis of DNA and RNA. In addition, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate could be used in the synthesis of complex heterocyclic compounds, such as pyridines, imidazoles, and thiazoles. Finally, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate could be used to develop new methods of enzyme catalysis and protein engineering.
Synthesis Methods
Methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate can be synthesized through a variety of methods. The most common method involves the reaction of 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine with an alkyl halide, such as methyl bromide, in the presence of a base, such as sodium hydroxide. The reaction can be carried out in either an aqueous or organic solvent. In addition, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate can be synthesized through the reaction of 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine with a carboxylic acid, such as acetic acid, in the presence of a base, such as sodium hydroxide.
Scientific Research Applications
Methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been used as a reagent for the synthesis of various heterocyclic compounds, such as pyridines, imidazoles, and thiazoles. In medicinal chemistry, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been used as a building block for the synthesis of novel drugs and drug candidates. In biochemistry, methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate has been studied for its potential applications in the fields of protein engineering and enzyme catalysis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate involves the bromination of 2-methylimidazo[1,5-a]pyridine-3-carboxylic acid followed by esterification with methanol.", "Starting Materials": [ "2-methylimidazo[1,5-a]pyridine-3-carboxylic acid", "Bromine", "Methanol", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methylimidazo[1,5-a]pyridine-3-carboxylic acid in sulfuric acid and add bromine dropwise with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 2: Pour the reaction mixture into ice-cold water and extract with ethyl acetate. Wash the organic layer with water and brine, then dry over sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 3: Dissolve the crude product in methanol and add sodium hydroxide. Heat the mixture at reflux for 2 hours, then cool to room temperature and acidify with hydrochloric acid. Extract the mixture with ethyl acetate and wash the organic layer with water and brine.", "Step 4: Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the crude product. Purify the product by column chromatography to obtain methyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylate as a white solid." ] } | |
CAS RN |
2091023-52-6 |
Molecular Formula |
C9H11BrN2O2 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
